N-methyl-N-[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]formamide
Overview
Description
“N-methyl-N-[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]formamide” is an N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine that has S configuration .
Synthesis Analysis
The synthesis of this compound involves a Pd-catalyzed coupling reaction between intermediate 3e and 4-methyl-2-acetaminothiazole, which was then hydrolyzed in the presence of 6 M HCl .Molecular Structure Analysis
The molecular formula of this compound is C20H22F3NO2 . The InChI is InChI=1S/C20H22F3NO2/c1-3-19(25)24(2)14-13-18(15-7-5-4-6-8-15)26-17-11-9-16(10-12-17)20(21,22)23/h4-12,18H,3,13-14H2,1-2H3 .Chemical Reactions Analysis
The compound undergoes a series of reactions to form various intermediates .Physical And Chemical Properties Analysis
The compound has a molecular weight of 365.4 g/mol . It has a boiling point of 459.8±45.0 °C and a density of 1.198±0.06 g/cm3 .Scientific Research Applications
- CID 21904167 is structurally related to fluoxetine, a well-known antidepressant. Researchers have explored its potential as an alternative or adjunctive treatment for depression. Studies have investigated its effects on serotonin reuptake inhibition, which is a key mechanism in treating depressive disorders .
- Neuroprotection refers to strategies that prevent or slow down neuronal damage. CID 21904167 has shown promise in preclinical models as a neuroprotective agent. It may enhance neuronal survival and promote neurogenesis (the formation of new neurons) in certain brain regions. These effects could be relevant for conditions like Alzheimer’s disease and stroke recovery .
- Chronic inflammation plays a role in various diseases, including neurodegenerative disorders and cardiovascular conditions. CID 21904167 exhibits anti-inflammatory properties by modulating immune responses. Researchers have investigated its potential in reducing inflammation and associated tissue damage .
- Some studies suggest that CID 21904167 may impact cardiovascular health. It could influence blood pressure regulation, vascular function, and platelet aggregation. Further research is needed to fully understand its cardiovascular effects and potential clinical applications .
- Preliminary research indicates that CID 21904167 might have anti-cancer properties. It could inhibit tumor growth and metastasis by affecting cancer cell signaling pathways. However, more studies are necessary to validate these findings and explore its specific mechanisms of action .
- Researchers have investigated CID 21904167 as a component in drug delivery systems. Its chemical properties make it suitable for encapsulation and controlled release of therapeutic agents. Such systems could improve drug stability, bioavailability, and targeted delivery .
Antidepressant Properties
Neuroprotection and Neurogenesis
Anti-Inflammatory Activity
Cardiovascular Effects
Anti-Cancer Potential
Drug Delivery Systems
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-methyl-N-[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]formamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3NO2/c1-22(13-23)12-11-17(14-5-3-2-4-6-14)24-16-9-7-15(8-10-16)18(19,20)21/h2-10,13,17H,11-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBNTUJKGUJSBFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC(C1=CC=CC=C1)OC2=CC=C(C=C2)C(F)(F)F)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]formamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.